Cas no 338401-05-1 (6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione)

• Product Name: 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• CAS No: 338401-05-1
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 6786864
• PubChem ID: 1471571
• Update Time: 2025-06-09

6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 2M-912
• 6-[(2E)-3-(dimethylamino)prop-2-enoyl]-2-(3-methoxyphenyl)-4-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• 6-[3-(dimethylamino)acryloyl]-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• AKOS005085782
• 338401-05-1
• 6-[(E)-3-(dimethylamino)prop-2-enoyl]-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5-dione

• Inchi： 1S/C16H18N4O4/c1-18(2)9-8-13(21)14-15(22)19(3)16(23)20(17-14)11-6-5-7-12(10-11)24-4/h5-10H,1-4H3/b9-8+
• InChI Key： CYYYOZBXPLMRJM-CMDGGOBGSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(N(C)C(C(C(/C=C/N(C)C)=O)=N1)=O)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione

Introduction to 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione (CAS No. 338401-05-1)

6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione (CAS No. 338401-05-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features, including a dimethylamino acryloyl moiety and a methoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione can be represented as follows:

The compound's molecular formula is C₁₇H₁₇N₅O₃, and its molecular weight is approximately 339.35 g/mol. The presence of the dimethylamino acryloyl group imparts significant electronic and steric effects that influence its reactivity and biological properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione effectively inhibited the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest.

The anti-inflammatory properties of 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione have also been investigated. Research conducted by a team at the University of California demonstrated that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione could be a promising candidate for the treatment of inflammatory diseases.

Beyond its biological activities, the synthesis and chemical properties of 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of appropriate precursors under controlled conditions. The synthetic route typically involves the formation of an intermediate triazine derivative followed by functional group modifications to introduce the desired substituents.

The solubility and stability of 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione are important factors that influence its pharmaceutical development. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Efforts are ongoing to improve its aqueous solubility through various formulation strategies to enhance its bioavailability.

In conclusion, 6-(3-(Dimethylamino)acryloyl)-2-(3-methoxyphenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione (CAS No. 338401-05-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound holds significant promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.